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Compound of Interest

Compound Name: BOC-D-NVA-OSU

CAS No.: 213178-93-9

Cat. No.: B1527181 Get Quote

Part 1: Executive Summary & Chemical Identity
BOC-D-NVA-OSU (Tert-butyloxycarbonyl-D-norvaline N-hydroxysuccinimide ester) is a

specialized chiral building block used primarily in the synthesis of protease inhibitors and

peptidomimetics. Structurally, it combines a lipophilic norvaline side chain (propyl group) with a

reactive NHS ester moiety, balancing hydrophobic and polar characteristics.

Effective utilization of this compound requires a precise understanding of its solubility profile to

prevent precipitation during coupling reactions (which lowers yield) and to avoid hydrolysis

(which destroys the reagent).
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Property Specification

Molecular Weight 314.34 g/mol

Appearance White to off-white crystalline powder

Side Chain Linear propyl group (Hydrophobic/Aliphatic)

Reactive Group
N-hydroxysuccinimide (NHS) ester (Polar,

Electrophilic)

Protecting Group
Tert-butyloxycarbonyl (Boc) (Lipophilic, Acid-

labile)

Storage
2-8°C (Short term), -20°C (Long term);

Desiccate strictly.[1]

Part 2: Solubility Profile in Organic Solvents
The solubility of BOC-D-NVA-OSU is dictated by the competition between its lipophilic Boc-

amino alkyl chain and the polar succinimide ring. It follows the general solubility rules of

activated amino acid esters: high solubility in polar aprotic solvents, moderate solubility in

chlorinated/ester solvents, and insolubility in non-polar hydrocarbons.

Primary Solvents (Recommended for Stock Solutions)
These solvents are ideal for preparing high-concentration stock solutions (0.1 M – 0.5 M) for

peptide coupling reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Boc-d-nva-oh-dcha
https://www.benchchem.com/product/b1527181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Rating
Saturation
Estimate*

Technical Notes

DMF

(Dimethylformamide)
Excellent > 100 mg/mL

Preferred solvent for

peptide coupling.

Ensure amine-free

grade to prevent side

reactions.

DMSO (Dimethyl

Sulfoxide)
Excellent > 100 mg/mL

Useful for biological

assays or when DMF

is contraindicated.

High boiling point

makes removal

difficult.

NMP (N-Methyl-2-

pyrrolidone)
Excellent > 80 mg/mL

Excellent alternative

to DMF; often used in

solid-phase synthesis

(SPPS).

Secondary Solvents (Reaction & Processing)
These solvents are suitable for liquid-phase synthesis or specific workup procedures but may

require larger volumes than DMF/DMSO.
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Solvent Solubility Rating
Saturation
Estimate*

Technical Notes

DCM

(Dichloromethane)
Good 50–80 mg/mL

Standard solvent for

liquid-phase coupling.

Volatile and easy to

remove.[2]

THF (Tetrahydrofuran) Good 40–60 mg/mL

Ensure peroxide-free.

Good for reactions

requiring lower

polarity than DMF.

Ethyl Acetate Moderate 20–40 mg/mL

Often used for

extraction/workup.

Heating may be

required to dissolve

high concentrations

fully.

1,4-Dioxane Good 30–50 mg/mL

Frequently used for

optical rotation

measurements.

Non-Solvents (Precipitation & Purification)
These solvents are used to precipitate the product during purification (recrystallization).

Diethyl Ether / MTBE: The compound is sparingly soluble; these are excellent anti-solvents.

Hexanes / Heptane: Insoluble. Used to wash the precipitate to remove non-polar impurities.

Water:Insoluble / Reactive. Water causes precipitation and subsequent hydrolysis of the

NHS ester.

*Estimates based on structural analogs (Boc-L-Nva-OSu, Boc-Val-OSu) and general class

behavior of Boc-amino acid NHS esters.
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Part 3: Critical Stability & Handling Protocols
The Hydrolysis Hazard
The NHS ester moiety is susceptible to hydrolysis, converting the active ester back into the

carboxylic acid (Boc-D-Nva-OH) and N-hydroxysuccinimide. This reaction is pH-dependent.[3]

[4]

Acidic/Neutral pH (pH < 7): Hydrolysis is slow.

Basic pH (pH > 8): Hydrolysis is rapid (minutes to hours).

Expert Insight: When coupling in aqueous/organic mixtures (e.g., protein conjugation), dissolve

BOC-D-NVA-OSU in dry DMF/DMSO first, then add to the aqueous buffer immediately before

the reaction. Do not store the intermediate in aqueous solution.[5]

Experimental Protocol: Standard Dissolution for
Coupling
Objective: Prepare a 0.2 M solution for a standard amide bond formation.

Calculate: For 1 mmol (314.3 mg) of BOC-D-NVA-OSU.

Solvent Selection: Choose Anhydrous DMF.

Why? DMF prevents hydrolysis and solvates both the hydrophobic side chain and the

polar active ester.

Dissolution:

Add 5.0 mL of Anhydrous DMF to the powder.

Vortex for 30 seconds. The solution should be clear and colorless.

Troubleshooting: If the solution is cloudy, sonicate for 1 minute at ambient temperature.

Usage: Use immediately. If storage is necessary, blanket with Argon/Nitrogen and store at

-20°C.
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Experimental Protocol: Recrystallization (Purification)
Objective: Purify aged or impure BOC-D-NVA-OSU.

Dissolve: Dissolve the crude solid in the minimum amount of warm Ethyl Acetate (approx.

40-50°C).

Filter: If there are insoluble particles (likely dicyclohexylurea if prepared via DCC method),

filter while warm.

Precipitate: Slowly add Hexanes or Diethyl Ether (Anti-solvent) dropwise with stirring until the

solution turns turbid.

Crystallize: Cool the mixture to 4°C overnight.

Collect: Filter the white precipitate and wash with cold Hexanes. Dry under vacuum.

Part 4: Visualization of Workflows
Solubility Decision Tree
This diagram guides the researcher in selecting the correct solvent based on the experimental

stage.
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Legend

Select Solvent for BOC-D-NVA-OSU

What is the purpose?

Peptide Coupling / Reaction

Synthesis

Purification / Workup

Isolation

Analysis (HPLC/NMR)

QC

Solid or Liquid Phase? Precipitation needed? NMR: DMSO-d6 or CDCl3 HPLC: ACN/Water
(Run immediately)

Solid Phase (SPPS)
Use: DMF or NMP

Resin-bound

Liquid Phase
Use: DCM or THF

Solution

Dissolve in EtOAc,
Add Hexane/Ether

Recrystallize

Wash with Water
(Rapidly, cold)

Extraction

Recommended Caution/Risk

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on experimental application (Synthesis,

Purification, or Analysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Boc-d-nva-oh-dcha
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-d-nva-oh-dcha
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-d-nva-oh-dcha
https://www.benchchem.com/product/b1527181?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-d-nva-oh-dcha
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-d-nva-oh-dcha
https://pdf.benchchem.com/389/What_are_the_chemical_properties_of_N_Boc_D_proline.pdf
https://www.interchim.fr/ft/I/IO0510.pdf
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13861.pdf
https://www.benchchem.com/product/b1527181#boc-d-nva-osu-solubility-in-common-organic-solvents
https://www.benchchem.com/product/b1527181#boc-d-nva-osu-solubility-in-common-organic-solvents
https://www.benchchem.com/product/b1527181#boc-d-nva-osu-solubility-in-common-organic-solvents
https://www.benchchem.com/product/b1527181#boc-d-nva-osu-solubility-in-common-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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